Cas no 1247828-52-9 (3-Chloropyridine-4-thiol)

• Product Name: 3-Chloropyridine-4-thiol
• CAS No: 1247828-52-9
• MF: C₅H₄ClNS
• MW: 145.609958648682
• CID: 4691117
• Update Time: 2025-07-19

3-Chloropyridine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 3-chloropyridine-4-thiol
• 4-Pyridinethiol, 3-chloro-
• WOLJMFIAVKCWFE-UHFFFAOYSA-N
• 3-Chloropyridine-4-thiol

• Inchi： 1S/C5H4ClNS/c6-4-3-7-2-1-5(4)8/h1-3H,(H,7,8)
• InChI Key： WOLJMFIAVKCWFE-UHFFFAOYSA-N
• SMILES： ClC1=CNC=CC1=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 3-Chloropyridine-4-thiol

Introduction to 3-Chloropyridine-4-thiol (CAS No: 1247828-52-9)

3-Chloropyridine-4-thiol, with the chemical formula C₅H₄ClNS, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the heterocyclic aromatic family, characterized by the presence of a nitrogen atom within its ring structure. The thiol functional group at the 4-position and the chlorine substituent at the 3-position contribute to its unique reactivity, making it a valuable building block for synthesizing more complex molecules.

The synthesis of 3-Chloropyridine-4-thiol typically involves multi-step organic transformations, often starting from readily available pyridine derivatives. The introduction of the thiol group can be achieved through nucleophilic substitution reactions, while the chlorination step is commonly performed using reagents such as phosphorus oxychloride or sulfuryl chloride. These synthetic pathways highlight the compound's versatility and its importance in industrial-scale production.

In recent years, 3-Chloropyridine-4-thiol has garnered attention in medicinal chemistry due to its potential applications in drug development. Its structural features make it a suitable precursor for designing molecules with therapeutic properties. For instance, thiol-containing compounds have been explored for their roles in enzyme inhibition and metal chelation, areas where 3-Chloropyridine-4-thiol could serve as a key intermediate.

One of the most promising applications of 3-Chloropyridine-4-thiol is in the synthesis of small-molecule inhibitors targeting various biological pathways. Researchers have leveraged its reactivity to develop novel compounds that exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in diseases like cancer and inflammatory disorders, making 3-Chloropyridine-4-thiol-derived molecules attractive candidates for further investigation.

Recent studies have also highlighted the role of 3-Chloropyridine-4-thiol in material science. Its ability to form coordination complexes with transition metals has been exploited in catalysis and luminescent materials. The chlorine atom provides a site for metal binding, while the thiol group can act as a ligand, facilitating diverse chemical transformations. This dual functionality makes 3-Chloropyridine-4-thiol a versatile tool in both organic synthesis and material design.

The pharmaceutical industry has been particularly interested in exploring derivatives of 3-Chloropyridine-4-thiol due to their potential as bioactive agents. By modifying the substituents on the pyridine ring, researchers can fine-tune the pharmacological properties of these compounds. For example, introducing additional functional groups such as amides or esters can alter solubility and metabolic stability, enhancing their suitability for therapeutic use.

Moreover, 3-Chloropyridine-4-thiol has found applications in agrochemical research. Its structural motifs are reminiscent of natural products that exhibit pesticidal or herbicidal activity. By synthesizing analogs of this compound, scientists aim to develop new crop protection agents that are more effective and environmentally friendly. The thiol group's ability to participate in hydrogen bonding and metal coordination also makes it useful in designing compounds that interact with biological targets in plants.

The chemical reactivity of 3-Chloropyridine-4-thiol allows for diverse functionalization strategies, enabling chemists to create a wide array of derivatives with tailored properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups onto the pyridine ring, expanding its utility in drug discovery. Additionally, oxidation or reduction reactions can modify the thiol group into other sulfur-containing functionalities, further broadening its synthetic appeal.

In conclusion, 3-Chloropyridine-4-thiol (CAS No: 1247828-52-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable intermediate in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow even further.